Cas no 1804720-53-3 (3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol)

• Product Name: 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol
• CAS No: 1804720-53-3
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4853508
• Update Time: 2025-07-20

3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-6-5(11)4(7(9)10)1-3(2-13)12-6/h1,7,13H,2,11H2
• InChI Key： MHMNASITEWJUAI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(CO)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol

Comprehensive Overview of 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol (CAS No. 1804720-53-3)

The compound 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol (CAS No. 1804720-53-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group, a bromo substituent, and a difluoromethyl moiety, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

In recent years, the scientific community has focused on fluorinated pyridines due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol contributes to its lipophilicity, which is crucial for improving membrane permeability in drug candidates. This aligns with the growing trend of optimizing small molecule therapeutics for better pharmacokinetic profiles. Additionally, the bromo substituent offers a reactive site for further functionalization, enabling the synthesis of diverse derivatives for structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in agrochemical development. With the increasing need for sustainable crop protection solutions, researchers are exploring halogenated pyridines as key building blocks for next-generation pesticides. The 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol scaffold could be instrumental in designing molecules with improved pest resistance and environmental safety. This is particularly relevant given the global push toward green chemistry and reduced ecological impact.

The synthesis and characterization of 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol require advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure high purity and accurate structural confirmation, which are critical for its application in precision medicine and agrochemicals. The compound's CAS No. 1804720-53-3 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance.

From a commercial perspective, the demand for custom synthesis and contract research services involving this compound is on the rise. Pharmaceutical and agrochemical companies are increasingly outsourcing the production of complex intermediates like 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol to specialized manufacturers. This trend underscores the importance of scalable and cost-effective synthesis routes, which are often optimized through process chemistry innovations.

In conclusion, 3-Amino-2-bromo-4-(difluoromethyl)pyridine-6-methanol (CAS No. 1804720-53-3) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural features and potential applications align with current industry trends, making it a subject of ongoing scientific exploration. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics and crop protection agents.